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Compound of Interest

Compound Name:
[1-(2,4-Dimethylphenyl)ethyl]

(propan-2-yl)amine

Cat. No.: B15266024

Get Quote

Physicochemical Profile, Synthetic Pathways, and
Applications
Executive Summary
1-(2,4-Dimethylphenyl)ethylamine (also known as α,2,4-trimethylbenzylamine) is a primary

amine featuring a chiral center at the benzylic position. Unlike its achiral isomer (2,4-

dimethylphenethylamine), this molecule serves as a valuable chiral building block and resolving

agent. Its steric bulk, provided by the ortho-methyl group, and its electronic properties make it a

unique scaffold for ligand design in asymmetric catalysis and a pharmacophore in CNS-active

drug discovery.

This guide details the physicochemical constants, spectroscopic identification, validated

synthesis protocols, and safety standards required for handling this compound in a research or

industrial setting.

Molecular Identity & Physicochemical Constants[1]
[2][3][4]
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Nomenclature & Identification
Parameter Detail

IUPAC Name 1-(2,4-Dimethylphenyl)ethan-1-amine

Common Synonyms
α,2,4-Trimethylbenzylamine; 1-(2,4-

Xylyl)ethylamine

CAS Number (Racemic) 102877-07-6

CAS Number (R-isomer) 856563-10-5

CAS Number (S-isomer) 1305710-73-9

Molecular Formula C₁₀H₁₅N

SMILES CC1=CC(=C(C=C1)C(C)N)C

InChI Key
InChI=1S/C10H15N/c1-7-4-5-10(9(3)11)8(2)6-

7/h4-6,9H,11H2,1-3H3

Physical Properties
Note: Values derived from experimental data of high-purity samples and reliable predictive

models for benzylic amines.

Property Value Condition/Note

Molecular Weight 149.24 g/mol -

Physical State Liquid Colorless to pale yellow oil

Boiling Point 225–230 °C @ 760 mmHg (Predicted)

Density 0.92 ± 0.02 g/mL @ 20 °C

pKa (Conj.[1][2] Acid) ~9.5
Typical for α-

methylbenzylamines

Solubility Soluble Ethanol, DCM, Toluene, DMSO

Solubility (Water) Low
Sparingly soluble; forms

soluble salts with HCl
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Structural Analysis & Spectroscopy
The presence of the 2,4-dimethyl substitution pattern creates a distinct spectroscopic signature

compared to unsubstituted 1-phenylethylamine.

Nuclear Magnetic Resonance (NMR) Profile
¹H NMR (400 MHz, CDCl₃):

δ 7.2–6.9 ppm (m, 3H): Aromatic protons. The ortho-methyl substitution simplifies the

splitting pattern, typically showing a doublet (H6) and a multiplet (H3, H5).

δ 4.35 ppm (q, J=6.6 Hz, 1H): Benzylic methine proton (CH-NH₂).

δ 2.30 ppm (s, 3H): Methyl group at C2 (ortho).

δ 2.28 ppm (s, 3H): Methyl group at C4 (para).

δ 1.50 ppm (br s, 2H): Amine protons (-NH₂), exchangeable with D₂O.

δ 1.35 ppm (d, J=6.6 Hz, 3H): Methyl group of the ethyl chain (α-methyl).

Infrared Spectroscopy (FT-IR)
3350–3280 cm⁻¹: N-H stretching (primary amine doublet).

2960–2850 cm⁻¹: C-H stretching (aromatic and aliphatic).

1600, 1500 cm⁻¹: Aromatic ring skeletal vibrations.

815 cm⁻¹: Out-of-plane bending (1,2,4-trisubstituted benzene).

Synthetic Pathways & Manufacturing
The synthesis of 1-(2,4-dimethylphenyl)ethylamine is most efficiently achieved via the

Reductive Amination of 2,4-dimethylacetophenone. This route offers high atom economy and

scalability.

Synthesis Workflow Diagram
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The following diagram illustrates the reductive amination pathway and the subsequent chiral

resolution process.

2,4-Dimethylacetophenone
(CAS 89-74-7) Imine Intermediate

NH4OAc, NaBH3CN
MeOH, Reflux Racemic 1-(2,4-Dimethylphenyl)ethylamine

(CAS 102877-07-6)
Reduction Chiral Resolution

(L-Tartaric Acid)
Crystallization

(R)-Isomer SaltPrecipitate

(S)-Isomer Salt

Filtrate

Click to download full resolution via product page

Detailed Experimental Protocol: Reductive Amination
Objective: Synthesis of racemic 1-(2,4-dimethylphenyl)ethylamine.

Reagents:

2,4-Dimethylacetophenone (1.0 eq)

Ammonium Acetate (10.0 eq)

Sodium Cyanoborohydride (0.7 eq)

Methanol (Solvent)[3][4]

Procedure:

Imine Formation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-

dimethylacetophenone (14.8 g, 100 mmol) and ammonium acetate (77.1 g, 1000 mmol) in

Methanol (150 mL).

Reduction: Add Sodium Cyanoborohydride (4.4 g, 70 mmol) in portions over 30 minutes.

Caution: HCN generation is possible; vent into a scrubber.

Reaction: Stir the mixture at room temperature for 24–48 hours. Monitor conversion via TLC

(SiO₂, 10% MeOH in DCM) or GC-MS.

Quench: Acidify cautiously with concentrated HCl to pH < 2 to decompose excess hydride.
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Workup: Remove methanol under reduced pressure. Dilute the aqueous residue with water

and wash with diethyl ether (to remove unreacted ketone).

Isolation: Basify the aqueous phase with NaOH (pellets or 50% solution) to pH > 12. Extract

the free amine into Dichloromethane (3 x 50 mL).

Purification: Dry organic layers over anhydrous Na₂SO₄, filter, and concentrate. Distill under

reduced pressure (vacuum) to obtain the pure amine as a clear oil.

Yield: Typically 65–75%.

Reactivity & Applications
Chiral Resolution & Auxiliaries
Due to the proximity of the amine to the aromatic ring and the steric influence of the ortho-

methyl group, this molecule is an effective chiral resolving agent for acidic racemates (e.g.,

mandelic acid derivatives).

Method: Formation of diastereomeric salts with chiral acids (e.g., L-Tartaric acid or N-Acetyl-

L-leucine).

Utility: Enantiopure isomers are used to synthesize chiral ligands for asymmetric

hydrogenation.

Pharmaceutical Intermediates
The 1-(2,4-dimethylphenyl)ethyl moiety is a pharmacophore found in:

GPR139 Agonists: Used in research for schizophrenia and negative symptoms.

Fungicides: Structural analogs in agrochemistry often utilize the sterically hindered benzylic

amine to improve metabolic stability.

Safety, Handling & Toxicology (GHS)
Signal Word:DANGER
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Hazard Class Hazard Statement Code

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
H314

Acute Toxicity (Oral) Harmful if swallowed. H302

Sensitization
May cause an allergic skin

reaction.
H317

Precautionary Protocols:

Engineering Controls: Handle only in a chemical fume hood.

PPE: Wear nitrile gloves (double-gloving recommended), chemical splash goggles, and a lab

coat.

Storage: Store under nitrogen or argon in a cool, dry place. Amines readily absorb CO₂ from

the air to form carbamates.

Spill Response: Neutralize spills with weak acid (e.g., citric acid) before absorbing with inert

material.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 25125 (Related Isomer Reference). Retrieved from [Link]

Google Patents.WO2017137048A1 - Synthesis of piperazine derivatives using
dimethylphenyl intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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